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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the key physical properties of several branched C8
ketone isomers. The data presented is essential for researchers and professionals in drug
development and chemical synthesis, offering a basis for solvent selection, reaction condition
optimization, and compound characterization.

Data Summary

The following table summarizes the key physical properties of various branched C8 ketones.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8648666?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Compound Boiling Point . Refractive
Structure Density (g/mL)
Name (°C) Index (n20/D)
CHsC(=0O)CH(C
3-Methyl-2-
H3)CH2CH2CH2C  157.85- 164 0.8218 1.4172
heptanone
Hs
CHsCH2C(=0)C
4-Methyl-3-
H(CH3)CH2CH2C  159.93 (est.) N/A N/A
heptanone
Hs
CHsCH2C(=0)C
5-Methyl-3-
H2CH(CHs3)CH2C 157 - 162 0.820 - 0.824 1.414-1.424
heptanone
Hs
6-Methyl-2- CHsC(=0)CH:2C
167 -171 0.813-0.819 1.412 - 1.418
heptanone H2CH2CH(CHs3)2
2,4-Dimethyl-3- (CH3)2CHC(=0)
149.6 0.809 N/A
hexanone CH(CH3)CH2CHs
4,4-Dimethyl-2- CHsC(=0)CH2C(
125 - 130 0.809 1.404
pentanone CHs)s

N/A: Data not readily available in the searched literature.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Determination of Boiling Point (Capillary Method)

Objective: To determine the temperature at which a liquid's vapor pressure equals the

atmospheric pressure.

Apparatus:

e Thiele tube or similar heating apparatus

e Thermometer
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Capillary tubes (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Sample of the C8 ketone

Procedure:

A small amount of the C8 ketone sample is placed into the small test tube.

A capillary tube, with its open end facing down, is placed inside the test tube containing the
sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) for even heat distribution.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
escape, followed by the vapor of the sample, which will be observed as a stream of bubbles.

The heating is discontinued once a steady stream of bubbles emerges from the capillary
tube.

The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.[1][2]

Determination of Density (Pycnometry or Digital Density
Meter)

Objective: To measure the mass per unit volume of the liquid ketone.

Method 1: Pycnometry (ASTM D1217)

Apparatus:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Pycnometer (a glass flask with a precise volume)

Analytical balance

Thermostatically controlled water bath

Sample of the C8 ketone

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

e The pycnometer is filled with the C8 ketone sample, taking care to avoid air bubbles.

o The filled pycnometer is placed in a thermostatic bath to bring the sample to a specific
temperature (e.g., 20°C).

o Once the temperature is stabilized, the volume is adjusted, and the pycnometer is removed,
cleaned, and weighed again.

e The density is calculated by dividing the mass of the sample by the volume of the
pychometer.[3]

Method 2: Digital Density Meter (ASTM D4052)

Apparatus:

 Digital density meter

o Syringe for sample injection

o Sample of the C8 ketone

Procedure:

e The instrument is calibrated using air and distilled water.

o A small volume of the C8 ketone sample is injected into the oscillating U-tube of the density
meter.
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e The instrument measures the change in the oscillation frequency of the tube caused by the
sample and calculates the density.[3][4]

Determination of Refractive Index (Abbe Refractometer)

Objective: To measure the ratio of the speed of light in a vacuum to its speed within the liquid
ketone, which is a characteristic property of the substance.

Apparatus:

Abbe refractometer

Light source (typically a sodium lamp, 589 nm)

Constant temperature water bath

Sample of the C8 ketone

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the C8 ketone sample are placed on the prism of the refractometer.

The prisms are closed, and the sample is allowed to reach thermal equilibrium, maintained
by the circulating water bath (typically at 20°C).

The light source is positioned, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale.[5][6][7]

Determination of Water Solubility

Objective: To determine the extent to which the C8 ketone dissolves in water.
Apparatus:

e Test tubes
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Graduated pipettes or burettes

Vortex mixer or shaker

Sample of the C8 ketone

Distilled water

Procedure:

A specific volume or mass of the C8 ketone is added to a test tube.
e A known volume of distilled water is added incrementally.
o After each addition, the mixture is vigorously agitated to facilitate dissolution.

e The solution is observed for homogeneity. The point at which the solution becomes saturated
(i.e., no more ketone dissolves, and a separate phase is observed) or the ketone fully
dissolves is noted.

o Solubility can be expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or
guantitatively (e.g., g/100 mL).[8][9]

Visualizations

The following diagram illustrates a general workflow for the physical characterization of a
branched C8 ketone.
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Workflow for Physical Property Determination of a Branched C8 Ketone

Sample Preparation

| Obtain C8 Ketone Sample |

;

Assess Purity (e.g., GC-MS)

Characterize Characterize Characterize

Physical Property Measureme

Boiling Point Determination Density Measurement Solubility Determination
(Capillary Method) (Pycnometry/Digital Meter) (Water)

Record and Analyze Data

| Generate Comparison Report |

Click to download full resolution via product page

Caption: Workflow for the physical characterization of a branched C8 ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8648666?utm_src=pdf-body-img
https://www.benchchem.com/product/b8648666?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

e 1. Video: Boiling Points - Procedure [jove.com]

o 2. chem.libretexts.org [chem.libretexts.org]

» 3. knowledge.reagecon.com [knowledge.reagecon.com]
e 4. data.ntsb.gov [data.ntsb.gov]

o 5. Refractive Index ASTM D542 [intertek.com]

e 6. ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of
Hydrocarbon Liquids - Savant Labs [savantlab.com]

e 7. matestlabs.com [matestlabs.com]
e 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 9. scribd.com [scribd.com]

« To cite this document: BenchChem. [A Comparative Analysis of the Physical Properties of
Branched C8 Ketones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8648666#comparative-study-of-the-physical-
properties-of-branched-c8-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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